Cas no 5090-16-4 (3-Hepten-2-one,5-methyl-)
3-Hepten-2-one,5-methyl- structure
Product Name:3-Hepten-2-one,5-methyl-
3-Hepten-2-one,5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hepten-2-one,5-methyl-
- 5-Methyl-3-hepten-2-one
- (E)-5-methylhept-3-en-2-one
- 5-METHYLHEPT-3-EN-2-ONE
- SCHEMBL2592835
- AKOS017404943
- 3-Hepten-2-one, 5-methyl-
- 875587-77-2
- SCHEMBL2592834
- AKOS006275405
- EN300-1859260
- 5090-16-4
- (3E)-5-Methyl-3-hepten-2-one #
- DTXSID301016467
-
- Inchi: 1S/C8H14O/c1-4-7(2)5-6-8(3)9/h5-7H,4H2,1-3H3/b6-5+
- InChI Key: QDUQNQQMHZNNTG-AATRIKPKSA-N
- SMILES: O=C(C)/C=C/C(C)CC
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Hepten-2-one,5-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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